![molecular formula C13H18BrN3O B7577935 [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone](/img/structure/B7577935.png)
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research applications. It is a complex compound that has been synthesized using various methods and has been studied extensively to understand its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone is not fully understood. However, it is believed to work by targeting specific receptors in the brain and nervous system. It has been shown to have an affinity for dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can improve mood and cognitive function. It has also been shown to have neuroprotective effects, which can help to prevent damage to nerve cells.
Advantages and Limitations for Lab Experiments
The use of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone in lab experiments has several advantages. It is a potent and selective compound that can be used to study specific receptors in the brain and nervous system. It is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also limitations to its use. It can be difficult to study the compound in vivo due to its complex structure and potential side effects. Additionally, the compound may have limited solubility in certain solvents, which can make it challenging to use in some experiments.
Future Directions
There are several future directions for the use of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone in scientific research. One potential direction is the development of new drugs and therapies based on the compound's mechanism of action. Additionally, the compound could be used to study the role of specific receptors in various diseases and disorders. Finally, further research could be done to better understand the compound's potential side effects and limitations.
Synthesis Methods
The synthesis of [3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone involves the reaction of 5-bromopyridin-2-ylamine with 3-(chloromethyl) piperidine hydrochloride in the presence of a base such as potassium carbonate. The reaction is carried out under controlled conditions to yield the desired product.
Scientific Research Applications
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone has been used extensively in scientific research applications. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used in the development of new drugs and therapies.
properties
IUPAC Name |
[3-(1-aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrN3O/c1-9(15)10-3-2-6-17(8-10)13(18)12-5-4-11(14)7-16-12/h4-5,7,9-10H,2-3,6,8,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBEAIKWUGVIAML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C(=O)C2=NC=C(C=C2)Br)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(1-Aminoethyl)piperidin-1-yl]-(5-bromopyridin-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.